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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermal
properties of sodium sulfate decahydrate (Na=SO4-10H20), a material of significant interest for
thermal energy storage and various pharmaceutical applications. This document details
guantitative thermal data, outlines experimental protocols for its characterization, and presents
a logical workflow for its analysis.

Core Thermal Properties

Sodium sulfate decahydrate, also known as Glauber's salt, is an inorganic hydrated salt
recognized for its distinct phase change behavior around ambient temperatures. This property
makes it a compelling candidate for applications requiring thermal regulation. A summary of its
key thermal properties is presented in the tables below.

Quantitative Thermal Data

The following tables summarize the essential quantitative thermal properties of sodium sulfate
decahydrate, compiled from various scientific sources.

Table 1: Fundamental Thermal and Physical Properties
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Property Value Units
Melting Point 32.38 - 32.4[1] °C

Heat of Fusion 252[1] kJ/kg
79[2] kJ/mol

Specific Heat Capacity (Solid) 549.5 (at 298 K)[2] J/(mol-K)
Thermal Conductivity (Solid) ~0.5[3] W/(m-K)
Density 1.464[1] g/cm3
Molar Mass 322.19 g/mol

Table 2: Thermal Conductivity of Sodium Sulfate Decahydrate Composites

Composite Material Thermal Conductivity Units

Pure Sodium Sulfate

~0.5[3] W/(m-K)
Decahydrate
+ Expanded Graphite (25 wt%)  4.1[3] W/(m-K)
+ Boron Nitride Nanosheets (2

2.172[4] W/(m-K)

mass%)

Phase Transitions and Decomposition

Sodium sulfate decahydrate undergoes a primary phase transition at its melting point, where it
incongruently melts into anhydrous sodium sulfate (Na2S0a4) and a saturated aqueous solution.
[5] This transition is reversible, though it can be prone to supercooling and phase separation,
which are critical considerations in practical applications.[1][5]

The decomposition of sodium sulfate decahydrate primarily involves the loss of its water of
hydration. This process can be systematically studied using thermogravimetric analysis (TGA).
The dehydration occurs in a single step upon heating, resulting in the formation of the
anhydrous salt.[2] The theoretical weight loss upon complete dehydration is approximately
55.9%.
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Experimental Protocols

Accurate characterization of the thermal properties of sodium sulfate decahydrate is crucial for
its effective application. The following sections detail the methodologies for key analytical
techniques.

Differential Scanning Calorimetry (DSC)

DSC is employed to determine the melting point and heat of fusion of sodium sulfate
decahydrate.

Methodology:

o Sample Preparation: A small sample of sodium sulfate decahydrate (typically 5-10 mg) is
hermetically sealed in an aluminum pan.[6] This is crucial to prevent water loss during the
experiment.

 Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using
certified standards, such as indium.

o Experimental Conditions: The sample is subjected to a controlled temperature program. A
typical program involves heating the sample from a sub-ambient temperature (e.g., 0 °C) to
above its melting point (e.g., 50 °C) at a constant heating rate (e.g., 5-10 °C/min) under an
inert nitrogen atmosphere (purge rate of 20-50 mL/min).[6][7]

o Data Analysis: The melting point is determined as the onset or peak of the endothermic
transition on the resulting thermogram. The heat of fusion is calculated by integrating the
area of the melting peak.

Thermogravimetric Analysis (TGA)

TGA is used to study the thermal stability and decomposition behavior of sodium sulfate
decahydrate, specifically its dehydration process.

Methodology:

o Sample Preparation: A precisely weighed sample of sodium sulfate decahydrate (typically
10-20 mgq) is placed in an open TGA pan, commonly made of alumina or platinum.
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Instrument Calibration: The TGA's balance and temperature sensors are calibrated
according to the manufacturer's specifications.

Experimental Conditions: The sample is heated from ambient temperature to a temperature
sufficient to ensure complete dehydration (e.g., 200 °C) at a controlled heating rate (e.g., 10
°C/min). The experiment is typically conducted under a dynamic inert atmosphere, such as
nitrogen, with a consistent flow rate (e.g., 50-100 mL/min).[8]

Data Analysis: The TGA curve plots the sample's mass as a function of temperature. The
temperature at which weight loss begins indicates the onset of dehydration. The total
percentage of weight loss corresponds to the amount of water of hydration in the original
sample.

Transient Plane Source (TPS) Method

The TPS method is a versatile technique for measuring the thermal conductivity of materials,
including phase change materials like sodium sulfate decahydrate.

Methodology:

Sample Preparation: Two identical flat-surfaced samples of solid sodium sulfate
decahydrate are prepared. The surfaces must be smooth to ensure good thermal contact
with the TPS sensor.

Sensor Placement: The TPS sensor, a thin, flat, spiral-shaped resistive element, is
sandwiched between the two sample pieces.

Measurement Principle: A short electrical pulse is passed through the sensor, generating a
small amount of heat. The sensor also acts as a temperature monitor, recording its own
temperature increase over time.

Data Analysis: The rate at which the temperature of the sensor changes is dependent on the
thermal transport properties of the surrounding material. By analyzing the temperature
versus time response, the thermal conductivity and thermal diffusivity of the sodium sulfate
decahydrate can be calculated.[2]

Visualizations
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Experimental Workflow for Thermal Characterization

The following diagram illustrates a typical experimental workflow for the comprehensive thermal
analysis of sodium sulfate decahydrate.

Sample Preparation
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Data Acquisition & Analysis

Determine Melting Point & Analyze Decomposition & Calculate Thermal
Heat of Fusion Water Content Conductivity
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Click to download full resolution via product page

Caption: Workflow for Thermal Analysis of Sodium Sulfate Decahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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